Cas no 5458-35-5 (Benzeneacetic acid,2,2-dimethylpentyl ester)

Benzeneacetic acid,2,2-dimethylpentyl ester structure
5458-35-5 structure
Product Name:Benzeneacetic acid,2,2-dimethylpentyl ester
CAS No:5458-35-5
MF:C15H22O2
MW:234.333984851837
CID:378192
PubChem ID:229711
Update Time:2025-04-19

Benzeneacetic acid,2,2-dimethylpentyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid,2,2-dimethylpentyl ester
    • 2,2-dimethylpentyl 2-phenylacetate
    • 2,2-dimethylpentyl phenylacetate
    • AC1L5HWY
    • AC1Q62RI
    • AG-J-66828
    • AR-1D1571
    • CTK5A1797
    • NSC23550
    • NSC-23550
    • DTXSID10281949
    • 5458-35-5
    • Inchi: 1S/C15H22O2/c1-4-10-15(2,3)12-17-14(16)11-13-8-6-5-7-9-13/h5-9H,4,10-12H2,1-3H3
    • InChI Key: RHZRKWRJMMAMTC-UHFFFAOYSA-N
    • SMILES: O(C(CC1C=CC=CC=1)=O)CC(C)(C)CCC

Computed Properties

  • Exact Mass: 234.16206
  • Monoisotopic Mass: 234.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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